Cas no 1807118-23-5 (2,6-Bis(trifluoromethyl)-3-bromotoluene)

• Product Name: 2,6-Bis(trifluoromethyl)-3-bromotoluene
• CAS No: 1807118-23-5
• MF: C₉H₅BrF₆
• MW: 307.030422925949
• CID: 5008852
• Update Time: 2025-05-20

2,6-Bis(trifluoromethyl)-3-bromotoluene Chemical and Physical Properties

Names and Identifiers

• 2,6-Bis(trifluoromethyl)-3-bromotoluene

• Inchi： 1S/C9H5BrF6/c1-4-5(8(11,12)13)2-3-6(10)7(4)9(14,15)16/h2-3H,1H3
• InChI Key： XSQOMMBXXATOJF-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(F)(F)F)C(C)=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 245
• XLogP3: 4.7
• Topological Polar Surface Area: 0

Additional information on 2,6-Bis(trifluoromethyl)-3-bromotoluene

Professional Introduction to 2,6-Bis(trifluoromethyl)-3-bromotoluene (CAS No. 1807118-23-5)

2,6-Bis(trifluoromethyl)-3-bromotoluene, with the CAS number 1807118-23-5, is a significant compound in the realm of organic synthesis and pharmaceutical development. This molecule, characterized by its brominated aromatic structure and the presence of multiple trifluoromethyl groups, has garnered considerable attention due to its versatile applications in chemical research and industrial processes.

The structural uniqueness of 2,6-Bis(trifluoromethyl)-3-bromotoluene lies in its combination of a toluene backbone with two trifluoromethyl substituents at the 2- and 6-positions, and a bromine atom at the 3-position. This specific arrangement imparts unique electronic and steric properties to the molecule, making it a valuable intermediate in the synthesis of more complex chemical entities.

In recent years, the demand for halogenated aromatic compounds has surged, particularly in the pharmaceutical industry, where such molecules serve as key building blocks for drug candidates. The trifluoromethyl group, in particular, is renowned for its ability to enhance metabolic stability and binding affinity in drug molecules. Consequently, derivatives of 2,6-Bis(trifluoromethyl)-3-bromotoluene have been extensively explored as potential pharmacophores.

One of the most compelling applications of 2,6-Bis(trifluoromethyl)-3-bromotoluene is in the field of agrochemicals. The presence of multiple halogen atoms makes this compound an excellent precursor for synthesizing herbicides and pesticides. Researchers have leveraged its reactivity to develop novel compounds that exhibit improved efficacy and environmental safety profiles compared to traditional agrochemicals.

The synthesis of 2,6-Bis(trifluoromethyl)-3-bromotoluene typically involves a series of well-established organic reactions. The introduction of the trifluoromethyl groups is often achieved through electrophilic aromatic substitution reactions using appropriate trifluoromethylation reagents. Subsequent bromination at the 3-position can be accomplished using brominating agents such as bromine or N-bromosuccinimide (NBS). These synthetic routes highlight the compound's utility as a versatile intermediate that can be modified in various ways to suit different chemical transformations.

The electronic properties of 2,6-Bis(trifluoromethyl)-3-bromotoluene also make it a valuable material in materials science. The electron-withdrawing nature of the trifluoromethyl groups influences the molecule's dipole moment and reactivity, making it suitable for applications in organic electronics and liquid crystal displays (LCDs). Recent studies have demonstrated its potential use in designing novel organic semiconductors and optoelectronic materials.

In addition to its synthetic value, 2,6-Bis(trifluoromethyl)-3-bromotoluene has been investigated for its role in catalytic processes. The halogen atoms present in its structure can participate in various catalytic cycles, including cross-coupling reactions that are pivotal in modern synthetic chemistry. Researchers have explored its use as a ligand or intermediate in transition metal-catalyzed reactions, further expanding its utility in complex molecular constructions.

The pharmaceutical industry has been particularly keen on exploring derivatives of 2,6-Bis(trifluoromethyl)-3-bromotoluene due to their potential as drug candidates. The trifluoromethyl group is known to increase lipophilicity and metabolic stability, which are critical factors for drug efficacy. Several ongoing clinical trials are investigating compounds derived from this molecule for their therapeutic potential in various diseases. Preliminary results suggest promising activity against certain types of cancer and inflammatory disorders.

The environmental impact of using halogenated compounds like 2,6-Bis(trifluoromethyl)-3-bromotoluene is also a subject of intense research. While these compounds offer numerous benefits in terms of reactivity and functionality, their environmental persistence raises concerns about long-term ecological effects. Efforts are being made to develop greener synthetic routes that minimize waste and reduce environmental impact without compromising on yield or purity.

In conclusion, 2,6-Bis(trifluoromethyl)-3-bromotoluene (CAS No. 1807118-23-5) is a multifaceted compound with broad applications across multiple industries. Its unique structural features make it an invaluable intermediate in pharmaceuticals, agrochemicals, materials science, and catalysis. As research continues to uncover new applications and synthetic strategies for this molecule, its importance is likely to grow even further.